Cas no 89898-49-7 ( )

• Product Name: &nbsp
• CAS No: 89898-49-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 994431
• PubChem ID: 332983
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 89898-49-7
• methyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
• METHYL 2-METHYL-4-OXO-OXOLANE-3-CARBOXYLATE
• NSC-332681
• KVDHLXBTYUCUCR-UHFFFAOYSA-N
• NSC332681
• DTXSID30318544
• SCHEMBL1299559
• AT41543
•  

• Inchi： 1S/C7H10O4/c1-4-6(7(9)10-2)5(8)3-11-4/h4,6H,3H2,1-2H3
• InChI Key： KVDHLXBTYUCUCR-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)OC)C1C)=O

Computed Properties

• Exact Mass: 158.058
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 226.8°C at 760 mmHg
• Flash Point: 93.3°C
• Refractive Index: 1.448
• PSA: 52.60000
• LogP: -0.23660